methyl 4-(3-ethoxy-4-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: methyl 4-(3-ethoxy-4-methoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H20N2O4S/c1-5-22-12-8-10(6-7-11(12)20-3)14-13(15(19)21-4)9(2)17-16(23)18-14/h6-8,14H,5H2,1-4H3,(H2,17,18,23)
• InChI Key: LONKMQVIRNZBOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(NC(=S)N2)C)C(=O)OC)OC
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of similar pyrimidine derivatives often involves multi-component reactions, such as the Biginelli reaction, which can be promoted by microwave irradiation in solvent-free conditions for high yield and good purity. This approach is exemplified by the synthesis of methyl 6-methyl-4-(4-iodophenyl)-1,2,3,4-tetrahydro-2-thioxo-5-pyrimidinecarboxylate, which shares structural similarities with the compound of interest (Ning Pan, Wenwen Zhang, & Qingjian Liu, 2009).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives showcases planar pyrimidine rings with substituents that can significantly impact the electronic structure and intermolecular interactions. These interactions are crucial for understanding the compound's behavior in various environments. For example, studies on analogous compounds highlight how substituent atoms on the pyrimidine ring can influence its planarity and electronic polarization (Jorge Trilleras, J. Quiroga, J. Cobo, & C. Glidewell, 2009).

Chemical Reactions and Properties

Pyrimidine derivatives participate in a variety of chemical reactions, forming diverse products. For instance, interaction with aromatic aldehydes can yield styryl derivatives, showcasing the compound's reactivity and potential for further chemical modification (S. Fazylov, O. Nurkenov, T. Zhivotova, et al., 2016).

Physical Properties Analysis

The crystal structure and physical properties of pyrimidine derivatives have been extensively studied. For instance, ethyl 4-(4-acetoxy-phenyl)-3-acetyl-6-methyl-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylate was synthesized and characterized, highlighting the importance of crystallographic analysis in understanding these compounds' physical characteristics (H. Nagarajaiah & N. Begum, 2012).

Chemical Properties Analysis

The chemical properties of pyrimidine derivatives, including their reactivity and interaction with different chemical groups, are central to their utility in various applications. Studies have detailed the synthesis and characterization of compounds like ethyl 4-(4-(benzyloxy) phenyl)-6-methyl-2-oxo-1,2,3,4-tetra hydro pyrimidine-5-carboxylate, which exhibit significant antioxidant and radioprotective activities (B. J. Mohan, B. Sarojini, B. Narayana, G. Sanjeev, & K. Sreepada, 2014).